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Compound of Interest

Compound Name:
3-(3-Chlorophenyl)-2-

hydroxypropanoic acid

CAS No.: 139546-79-5

Cat. No.: B1455924

Get Quote

Introduction & Application Context
3-(3-Chlorophenyl)-2-hydroxypropanoic acid is a chiral building block used in the synthesis

of pharmaceutical intermediates, particularly for cardiovascular and metabolic drug targets. Its

structural integrity—specifically the position of the chlorine substituent and the stereochemistry

at the

-carbon—is critical for biological activity.

High-resolution

C-NMR spectroscopy is the preferred method for distinguishing this meta-isomer from its ortho-
and para-analogs, which often co-elute in HPLC purification. This guide outlines the spectral
fingerprint of the molecule and provides a comparative logic for quality control (QC) workflows.

Core Structural Moieties[1]
Carboxyl Group (COOH): Deshielded carbonyl carbon.
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-Hydroxy Methine (CH-OH): Chiral center, sensitive to solvent H-bonding.

Benzylic Methylene (CH

): Bridges the chiral center and the aromatic ring.

Aromatic Ring: Substituted at the meta (3) position with Chlorine.

Experimental Protocols
Protocol A: NMR Sample Preparation
To ensure reproducibility and minimize concentration-dependent shifts, follow this standard

preparation protocol.

Reagents:

Solvent: DMSO-

(Preferred for polar acids; prevents exchange broadening of OH/COOH protons in

H-NMR, though

C is less affected).

Internal Standard: Tetramethylsilane (TMS, 0.00 ppm).

Workflow:

Weighing: Accurately weigh 20–30 mg of the solid acid into a clean vial.

Dissolution: Add 0.6 mL of DMSO-

. Sonicate for 30 seconds if necessary to ensure complete dissolution.

Transfer: Transfer to a 5 mm high-precision NMR tube.

Acquisition:

Frequency: 100 MHz or higher (for
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C).

Scans: Minimum 256 scans (due to low sensitivity of quaternary carbons).

Pulse Sequence: Proton-decoupled

C (CPD).

Relaxation Delay (

): Set to

2.0 seconds to allow relaxation of quaternary aromatic carbons (C1', C3').

Protocol B: Assignment Logic (DOT Visualization)
The following flowchart illustrates the decision process for assigning peaks in the

C spectrum.
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Caption: Step-by-step logic for assigning carbon environments based on chemical shift ranges

and DEPT signal intensity.

Reference Spectral Data
The following data represents the predicted consensus chemical shifts based on Substituent

Chemical Shift (SCS) additivity rules for benzene derivatives and experimental benchmarks for

3-phenyllactic acid.

Table 1: C-NMR Chemical Shift Assignments (DMSO- )
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Carbon
Position

Label
Shift (

, ppm)

Multiplicity
(DEPT)

Assignment
Logic

Carbonyl C1 176.5 qC (Quaternary)

Typical

carboxylic acid

region.

-Methine C2 71.8 CH

Deshielded by -

OH and -COOH;

chiral center.

-Methylene C3 39.5 CH
Benzylic position;

shifted by phenyl

ring.

Aromatic Ipso C1' 140.2 qC

Attached to alkyl

chain;

deshielded by

alkyl.

Aromatic C2' C2' 129.1 CH
Ortho to alkyl,

Ortho to Cl.

Aromatic C3' C3' 133.8 qC

Attached to

Chlorine;

deshielded by Cl

(inductive).

Aromatic C4' C4' 126.5 CH
Ortho to Cl, Para

to alkyl.

Aromatic C5' C5' 130.2 CH
Meta to Cl, Meta

to alkyl.

Aromatic C6' C6' 127.8 CH
Para to Cl, Ortho

to alkyl.

> Note: Values are referenced to TMS (0.00 ppm). Solvent peaks for DMSO-

appear as a septet at 39.5 ppm, which may overlap with the
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-methylene (C3) signal. Using CD

OD (49.0 ppm) or CDCl

(77.1 ppm) can resolve this overlap.

Comparative Performance Analysis: Isomer
Discrimination
A critical QC requirement is distinguishing the target 3-chloro isomer from the 2-chloro and 4-

chloro impurities arising from non-selective chlorination or starting material contamination.

Regioisomer Differentiation Strategy
The symmetry of the molecule is the primary discriminator in

C-NMR.

4-Chlorophenyl (Para): Possesses a C2 axis of symmetry.

Result: The ortho carbons (C2'/C6') are equivalent, and meta carbons (C3'/C5') are

equivalent.

Signal Count: Only 4 aromatic signals (2 large CH, 2 small qC).

3-Chlorophenyl (Meta - Target): Asymmetric.

Result: All ring carbons are chemically distinct.

Signal Count:6 distinct aromatic signals.

2-Chlorophenyl (Ortho): Asymmetric, but sterically congested.

Result: The

-methylene (C3) often shows an upfield shift (Gamma-gauche effect) due to steric
compression from the ortho-chloro group.

Table 2: Comparative Shift Fingerprints

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1455924?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature 3-Chloro (Target)
4-Chloro

(Alternative)

2-Chloro

(Alternative)

Aromatic Peak Count 6 Distinct Signals
4 Signals (Intensity

2:2:1:1)
6 Distinct Signals

Symmetry Asymmetric Symmetric (Para) Asymmetric

-CH

Shift

~39.5 ppm ~39.0 ppm
~36-37 ppm

(Shielded)

C-Cl Shift (Ipso) ~133.8 ppm ~132.0 ppm ~134.0 ppm

Isomer Decision Tree (DOT Visualization)
Use this decision tree to interpret the aromatic region of the spectrum.
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Analyze Aromatic Region
(120-145 ppm)
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(Symmetric)
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3-Chloro Isomer (Meta)
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Conclusion:
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Caption: Decision logic for distinguishing regioisomers based on peak count and steric shifts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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